Cas no 1806680-73-8 (3-(3-Chloropropanoyl)-5-methylbenzaldehyde)

• Product Name: 3-(3-Chloropropanoyl)-5-methylbenzaldehyde
• CAS No: 1806680-73-8
• MF: C₁₁H₁₁ClO₂
• MW: 210.656842470169
• CID: 5000873
• Update Time: 2025-08-05

3-(3-Chloropropanoyl)-5-methylbenzaldehyde Chemical and Physical Properties

Names and Identifiers

• 3-(3-Chloropropanoyl)-5-methylbenzaldehyde

• Inchi： 1S/C11H11ClO2/c1-8-4-9(7-13)6-10(5-8)11(14)2-3-12/h4-7H,2-3H2,1H3
• InChI Key： XDPFBHQVTVCBNI-UHFFFAOYSA-N
• SMILES： ClCCC(C1C=C(C=O)C=C(C)C=1)=O

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 4
• Complexity: 215
• XLogP3: 2
• Topological Polar Surface Area: 34.1

Additional information on 3-(3-Chloropropanoyl)-5-methylbenzaldehyde

Professional Introduction to 3-(3-Chloropropanoyl)-5-methylbenzaldehyde (CAS No. 1806680-73-8)

3-(3-Chloropropanoyl)-5-methylbenzaldehyde, identified by its CAS number 1806680-73-8, is a significant compound in the field of organic chemistry and pharmaceutical research. This compound belongs to the class of aromatic aldehydes and exhibits a unique structural framework that makes it a valuable intermediate in the synthesis of various bioactive molecules. The presence of both a chloropropanoyl group and a methylbenzaldehyde moiety imparts distinct chemical properties that are highly relevant to modern drug discovery and material science applications.

The chemical structure of 3-(3-Chloropropanoyl)-5-methylbenzaldehyde consists of a benzene ring substituted with a methyl group at the 5-position and an aldehyde group at the 1-position, further functionalized with a 3-chloropropanoyl side chain. This specific arrangement contributes to its reactivity and makes it a versatile building block for constructing more complex molecules. The aldehyde functionality, in particular, is well-known for its ability to participate in condensation reactions, forming Schiff bases, imines, and other heterocyclic compounds, which are frequently explored in medicinal chemistry.

In recent years, there has been growing interest in the development of novel pharmacophores derived from aromatic aldehydes due to their broad spectrum of biological activities. The compound 3-(3-Chloropropanoyl)-5-methylbenzaldehyde has been studied for its potential applications in the synthesis of antimicrobial, anti-inflammatory, and anticancer agents. Its structural features allow for easy modifications, enabling researchers to fine-tune its properties for specific therapeutic targets.

One of the most compelling aspects of this compound is its utility in the synthesis of protease inhibitors. Proteases play crucial roles in various physiological processes, and their inhibition is often a key strategy in treating diseases such as cancer, HIV, and inflammation-related disorders. The chloropropanoyl group in 3-(3-Chloropropanoyl)-5-methylbenzaldehyde provides a handle for further derivatization, allowing chemists to design molecules that can selectively interact with target proteases. For instance, studies have shown that derivatives of this compound can inhibit matrix metalloproteinases (MMPs), which are involved in tissue degradation and are overexpressed in many pathological conditions.

The benzaldehyde core also lends itself to applications in the field of sensory materials. For example, Schiff base derivatives formed from this compound have been investigated for their potential use as optoelectronic materials due to their ability to exhibit photochemical properties such as fluorescence and phosphorescence. These properties are highly desirable in technologies like organic light-emitting diodes (OLEDs) and sensors.

Recent advancements in computational chemistry have further enhanced the understanding of how 3-(3-Chloropropanoyl)-5-methylbenzaldehyde can be utilized. Molecular modeling studies have predicted that certain derivatives of this compound may exhibit enhanced binding affinity to biological targets by optimizing steric and electronic interactions. These predictions are guiding experimental efforts aimed at developing more potent and selective drug candidates.

The synthesis of 3-(3-Chloropropanoyl)-5-methylbenzaldehyde typically involves multi-step organic reactions starting from commercially available precursors. The chlorination step is critical for introducing the chloropropanoyl group, often requiring careful control of reaction conditions to ensure high yield and purity. Advances in catalytic methods have made it possible to perform these transformations more efficiently while minimizing waste.

In conclusion, 3-(3-Chloropropanoyl)-5-methylbenzaldehyde (CAS No. 1806680-73-8) represents a valuable asset in synthetic chemistry with far-reaching implications for pharmaceutical development and material science. Its unique structural features make it an excellent candidate for generating novel bioactive molecules with potential therapeutic applications. As research continues to uncover new ways to exploit its chemical properties, this compound is poised to play an increasingly important role in addressing some of today's most pressing scientific challenges.